Cas no 1803777-63-0 (4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid)

• Product Name: 4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid
• CAS No: 1803777-63-0
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 5002398
• Update Time: 2025-06-10

4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8F3NO3/c1-6-2-7(5-15)3-9(18-11(12,13)14)8(6)4-10(16)17/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： PNWMXZZAGYIUAS-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(C)=C1CC(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on 4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid

Comprehensive Overview of 4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid (CAS No. 1803777-63-0)

The compound 4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid (CAS No. 1803777-63-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the cyano group, trifluoromethoxy moiety, and phenylacetic acid backbone, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets.

In recent years, the demand for fluorinated compounds like 4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid has surged due to their enhanced metabolic stability and lipophilicity. These properties are critical in designing next-generation therapeutics, especially for central nervous system (CNS) disorders and inflammatory diseases. The trifluoromethoxy group is a key contributor to these advantages, as it often improves binding affinity and pharmacokinetic profiles.

From a synthetic chemistry perspective, the CAS No. 1803777-63-0 compound is valued for its reactivity in coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig cross-couplings. These reactions are pivotal in constructing complex molecules for medicinal chemistry. Additionally, the cyano substituent offers a handle for further functionalization, enabling the creation of diverse derivatives with tailored properties.

Environmental and sustainability considerations are also driving interest in this compound. As industries shift toward greener practices, the development of efficient synthetic routes for 4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid is a hot topic. Researchers are exploring catalytic methods and solvent-free conditions to minimize waste and energy consumption, aligning with global ESG (Environmental, Social, and Governance) goals.

Another area of exploration is the compound's role in agrochemical innovation. The trifluoromethoxy and cyano groups are known to enhance the pesticidal activity of molecules, making this compound a candidate for developing novel crop protection agents. With the growing need for sustainable agriculture, such innovations are highly sought after.

In summary, 4-Cyano-2-methyl-6-(trifluoromethoxy)phenylacetic acid (CAS No. 1803777-63-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its structural uniqueness and adaptability position it as a valuable asset in modern chemical research, addressing both scientific and industrial challenges.